Cas no 54441-64-4 (3-Oxo-3-phenylpropanoic acid butyl ester)

• Product Name: 3-Oxo-3-phenylpropanoic acid butyl ester
• CAS No: 54441-64-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 354589
• Update Time: 2023-08-03

3-Oxo-3-phenylpropanoic acid butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-oxo-, butyl ester
• butyl benzoylacetate
• n-butyl benzoylacetate
• 3-Oxo-3-phenylpropanoic acid butyl ester

• Inchi： 1S/C13H16O3/c1-2-3-9-16-13(15)10-12(14)11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key： HOELPKLZHACYPW-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC=CC=1)=O)=O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 229
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4